Cas no 2918-73-2 (2-Propenamide, 2-methyl-N-(4-methylphenyl)-)

2-Propenamide, 2-methyl-N-(4-methylphenyl)- structure
2918-73-2 structure
Product Name:2-Propenamide, 2-methyl-N-(4-methylphenyl)-
CAS No:2918-73-2
MF:C11H13NO
MW:175.227022886276
CID:1438433
PubChem ID:1471922
Update Time:2025-04-20

2-Propenamide, 2-methyl-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 2-methyl-N-(4-methylphenyl)-
    • 11L-727
    • SCHEMBL959539
    • MFCD00793387
    • 2-methyl-N-(4-methylphenyl)prop-2-enamide
    • 2-methyl-N-(4-methylphenyl)acrylamide
    • AKOS006271694
    • N-p-tolylmethacrylamide
    • 2918-73-2
    • Inchi: 1S/C11H13NO/c1-8(2)11(13)12-10-6-4-9(3)5-7-10/h4-7H,1H2,2-3H3,(H,12,13)
    • InChI Key: NHWUBQGSEPRUOV-UHFFFAOYSA-N
    • SMILES: O=C(C(=C)C)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

2-Propenamide, 2-methyl-N-(4-methylphenyl)- Pricemore >>

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